5-[2-[3-(4-Fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethoxy]-2-[(4-methylphenyl)methyl]-3,4-dihydroisoquinolin-1-one

• IUPAC Name: 5-[2-[3-(4-fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethoxy]-2-[(4-methylphenyl)methyl]-3,4-dihydroisoquinolin-1-one
• InChI: InChI=1S/C32H28FN3O3S/c1-21-7-9-22(10-8-21)19-35-16-15-25-26(32(35)38)4-2-5-29(25)39-20-31(37)36-28(23-11-13-24(33)14-12-23)18-27(34-36)30-6-3-17-40-30/h2-14,17,28H,15-16,18-20H2,1H3
• InChI Key: OEQGEOZDETXALG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCC3=C(C2=O)C=CC=C3OCC(=O)N4C(CC(=N4)C5=CC=CS5)C6=CC=C(C=C6)F
• Molecular Formula: C32H28FN3O3S
• Molecular Weight: 553.6 g/mol

Description

5-[2-[3-(4-Fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethoxy]-2-[(4-methylphenyl)methyl]-3,4-dihydroisoquinolin-1-one is a useful research compound. Its molecular formula is C32H28FN3O3S and its molecular weight is 553.65. The purity is usually 95%.
BenchChem offers high-quality 5-[2-[3-(4-Fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethoxy]-2-[(4-methylphenyl)methyl]-3,4-dihydroisoquinolin-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-[2-[3-(4-Fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethoxy]-2-[(4-methylphenyl)methyl]-3,4-dihydroisoquinolin-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Agents

Research has indicated the potential of novel compounds with structural similarities to the specified chemical in acting as anticancer agents. For instance, novel α-aminophosphonate derivatives containing a 2-oxoquinoline structure have been synthesized using a convenient one-pot three-component method. These compounds were evaluated for their antitumor activities against various human cancer cell lines, including lung adenocarcinoma, cervical carcinoma, breast cancer, and osteosarcoma. The pharmacological screening revealed moderate to high levels of antitumor activities, with many compounds exhibiting more potent inhibitory activities compared to 5-fluorouracil, a positive control. Specifically, compound 4u showed significant antitumor activity by arresting HeLa cells in S and G2 stages, accompanied by apoptosis in HeLa cells, as confirmed through various staining and flow cytometry techniques (Fang et al., 2016).

Antimicrobial Agents

Several studies have synthesized novel compounds with potential antimicrobial properties. For example, new fluorine-containing 5-arylidene derivatives bearing quinazolinone along with 4-thiazolidinone were synthesized. These compounds showed remarkable in vitro antimicrobial potency against various Gram-positive and Gram-negative bacteria, as well as fungi, highlighting their potential as antimicrobial agents (Desai et al., 2013).

Antioxidant Agents for Lubricating Grease

In the realm of industrial applications, synthesized quinolinone derivatives have been evaluated for their antioxidant efficiency in lubricating greases. The study found that the total acid number and oxygen pressure drop of the compounds in lubricating greases decreased in a specific order, indicating the antioxidant efficiency of these quinolinones derivatives. This research suggests a novel use of such compounds in improving the antioxidant properties of lubricating greases, showcasing the versatility of these chemical structures beyond biomedical applications (Hussein et al., 2016).